4-Bromo-8-methyl-2-(trifluoromethyl)quinoline

• IUPAC Name: 4-bromo-8-methyl-2-(trifluoromethyl)quinoline
• InChI: InChI=1S/C11H7BrF3N/c1-6-3-2-4-7-8(12)5-9(11(13,14)15)16-10(6)7/h2-5H,1H3
• InChI Key: SCXMBKLFZUGDQN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)C(=CC(=N2)C(F)(F)F)Br
• Molecular Formula: C11H7BrF3N
• DSSTOX Substance ID: DTXSID10435046
• Molecular Weight: 290.08 g/mol
• CAS No.: 260973-04-4

Description

4-Bromo-8-methyl-2-(trifluoromethyl)quinoline is a useful research compound. Its molecular formula is C11H7BrF3N and its molecular weight is 290.08 g/mol. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Structural Elaboration

4-Bromo-8-methyl-2-(trifluoromethyl)quinoline and its derivatives are primarily involved in chemical synthesis and structural elaboration processes. They serve as substrates or intermediates in the formation of various complex organic compounds. For instance:

• Intermediate in Quinoline Derivative Synthesis : The compound has been utilized in synthesizing 4-(trifluoromethyl)quinolines through condensation and cyclization reactions, indicating its role in the structural formation of quinoline derivatives (Lefebvre, Marull, & Schlosser, 2003).

• Reactivity and Steric Effects : Research indicates that the trifluoromethyl group in such compounds can serve as both an emitter and transmitter of steric pressure, affecting the reactivity of the compound under certain conditions (Schlosser, Cottet, Heiss, Lefebvre, Marull, Masson, & Scopelliti, 2006).

• Functionalization and Halogen/Metal Exchange : The compound is involved in reactions where it undergoes functionalization and halogen/metal exchange, leading to the creation of novel molecules with potential applications in various fields (Marull & Schlosser, 2003).

• Formation of Pyrazolo[3,4-d]pyrimidine Derivatives : It has been utilized in reactions to form pyrazolo[3,4-d]pyrimidine derivatives, indicating its use in synthesizing compounds with potential antimicrobial properties (Holla, Mahalinga, Karthikeyan, Akberali, & Shetty, 2006).

• Synthesis of Novel Magnetic Nanostructures : The compound has been used in the synthesis of novel magnetic nanostructures for sensitive detection of metal ions in aqueous solutions, showcasing its application in the development of nanosensors (Pourfallah & Lou, 2018).